Cas no 13053-84-4 (N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide)
13053-84-4 structure
Product Name:N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
CAS No:13053-84-4
MF:C10H9N3OS
MW:219.262960195541
CID:3075087
PubChem ID:569553
Update Time:2025-04-21
N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
- Z29672864
- AKOS000646791
- STK035119
- DTXSID101264175
- 13053-84-4
- CHEMBL1355018
- NCGC00098386-01
- F0013-1205
- HMS1795I19
-
- Inchi: 1S/C10H9N3OS/c1-7-12-13-10(15-7)11-9(14)8-5-3-2-4-6-8/h2-6H,1H3,(H,11,13,14)
- InChI Key: KGDDBWOFFAWDJA-UHFFFAOYSA-N
- SMILES: S1C(C)=NN=C1NC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 219.04663309Da
- Monoisotopic Mass: 219.04663309Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 83.1Ų
N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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